Cas no 2138116-27-3 (1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine)

• Product Name: 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine
• CAS No: 2138116-27-3
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• CID: 6484266
• PubChem ID: 165874365
• Update Time: 2025-05-20

1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)-3,3'-bipiperidine
• 2138116-27-3
• EN300-1167426
• 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine

• Inchi： 1S/C16H23N3O4S/c20-19(21)15-5-7-16(8-6-15)24(22,23)18-10-2-4-14(12-18)13-3-1-9-17-11-13/h5-8,13-14,17H,1-4,9-12H2
• InChI Key： VGKHJABHCDEHOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C1)C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 353.14092740g/mol
• Monoisotopic Mass: 353.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine

1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine: A Comprehensive Overview

The compound with CAS No. 2138116-27-3, commonly referred to as 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development. In this article, we will delve into the properties, synthesis, and biological activities of 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine is a derivative of bipiperidine, a class of compounds characterized by two interconnected piperidine rings. The presence of the 4-nitrobenzenesulfonyl group introduces a sulfonamide functionality, which is known to enhance bioavailability and stability in biological systems. Recent studies have highlighted the importance of such modifications in improving the pharmacokinetic profiles of therapeutic agents. The compound's structure also includes a nitro group attached to the aromatic ring, which can influence its electronic properties and reactivity.

The synthesis of 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine involves a multi-step process that typically begins with the preparation of the bipiperidine scaffold. This is followed by functionalization with the 4-nitrobenzenesulfonyl group through nucleophilic substitution or coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, with some studies emphasizing the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most intriguing aspects of 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has shown that this compound exhibits selective inhibition against certain kinases, which are critical regulators of cellular signaling pathways. Additionally, its sulfonamide group has been implicated in enhancing binding affinity to protein targets, making it a promising candidate for further exploration in medicinal chemistry.

The pharmacokinetic properties of 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine have also been extensively studied. In vivo experiments in animal models have revealed favorable absorption and distribution profiles, suggesting that this compound may possess suitable characteristics for systemic delivery. However, further investigations are required to fully understand its metabolism and excretion pathways, which are crucial for determining its suitability as a therapeutic agent.

From an environmental perspective, 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine has been evaluated for its biodegradability and ecological impact. Initial findings indicate that it undergoes moderate biodegradation under aerobic conditions, though its persistence in aquatic environments remains a topic of interest for regulatory agencies. These studies underscore the importance of sustainable practices in the synthesis and disposal of such compounds.

In conclusion, 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine represents a compelling example of how structural modifications can enhance the therapeutic potential of organic compounds. With ongoing advancements in synthetic methodologies and biological screening techniques, this compound is poised to play a significant role in future drug development efforts. As researchers continue to unravel its mechanisms of action and optimize its properties, 1-(4-Nitrobenzenesulfonyl)-3,3'-bipiperidine stands as a testament to the interdisciplinary nature of modern chemical research.